Cas no 1803855-41-5 (3,4-Dimethyl-5-(trifluoromethylthio)anisole)

• Product Name: 3,4-Dimethyl-5-(trifluoromethylthio)anisole
• CAS No: 1803855-41-5
• MF: C₁₀H₁₁F₃OS
• MW: 236.253952264786
• CID: 5001422
• Update Time: 2025-08-05

3,4-Dimethyl-5-(trifluoromethylthio)anisole Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-5-(trifluoromethylthio)anisole

• Inchi： 1S/C10H11F3OS/c1-6-4-8(14-3)5-9(7(6)2)15-10(11,12)13/h4-5H,1-3H3
• InChI Key： VLCRNMFUGDYNHZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(=CC(C)=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 4.3
• Topological Polar Surface Area: 34.5